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Compound of Interest

Compound Name:
5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-

furan-2-carbaldehyde

CAS No.: 797807-53-5

Cat. No.: B1299412

Get Quote

In the landscape of medicinal chemistry, the fusion of heterocyclic rings often yields hybrid

molecules with remarkable biological activities. Among these, the furan-triazole scaffold has

emerged as a privileged structure, demonstrating a broad spectrum of pharmacological

properties, including anticancer, antimicrobial, and antifungal activities.[1][2][3] This guide

provides a comparative analysis of the structure-activity relationships (SAR) of various furan-

triazole analogs, supported by experimental data and detailed methodologies, to aid

researchers in the design and development of novel therapeutics.

The Furan-Triazole Scaffold: A Versatile
Pharmacophore
The combination of a furan ring, an oxygen-containing aromatic heterocycle, with a triazole

ring, which contains three nitrogen atoms, creates a unique electronic and structural

environment.[1][2] This arrangement allows for diverse substitutions, enabling the fine-tuning of

physicochemical properties and biological targets. The versatility of this scaffold has led to the

synthesis of a wide array of derivatives with promising therapeutic potential.
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Anticancer Activity of Furan-Triazole Analogs
Furan-triazole derivatives have demonstrated significant potential as anticancer agents by

targeting various cancer cell lines and signaling pathways.[4] The cytotoxic effects of these

compounds are often evaluated using in vitro assays, with the half-maximal inhibitory

concentration (IC50) being a key metric for comparing their potency.

Comparative In Vitro Cytotoxicity Data
The following table summarizes the IC50 values of representative furan-triazole analogs

against different cancer cell lines, showcasing the impact of structural modifications on their

anticancer activity.
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Compound ID
Cancer Cell
Line

IC50 (µM)
Key Structural
Features

Reference

7a
A375

(Melanoma)
2.9

Halogen group at

the para position

of the phenyl ring

[5]

MDA-MB-231

(Breast)
6.2

7b
A375

(Melanoma)
4.0

Halogen group at

the para position

of the phenyl ring

[5]

MDA-MB-231

(Breast)
9.5

7c
A375

(Melanoma)
7.8

Halogen group at

the para position

of the phenyl ring

[5]

MDA-MB-231

(Breast)
11.3

7k
A375

(Melanoma)
5.1

Halogen group at

the para position

of the phenyl ring

[5]

MDA-MB-231

(Breast)
7.3

15 HeLa (Cervical) 8.81 ± 0.28
1,2,4-triazole

derivative
[6]

I-21
SK-N-SH

(Neuroblastoma)
1.52

3,4,5-

trimethoxyphenyl

group

[7]

8c Various Not specified Potent tubulin

and BRAF

inhibitor, EGFR

[4]
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inhibitor (IC50 =

3.6 µM)

8d Various Not specified

Potent tubulin

and BRAF

inhibitor

[4]

Key Structure-Activity Relationship Insights for
Anticancer Activity

Substitution on the Phenyl Ring: The presence of halogen atoms, particularly at the para

position of a phenyl ring substituent, appears to enhance cytotoxic activity.[5] Additionally, the

presence of a 3,4,5-trimethoxyphenyl group has been shown to result in potent inhibitory

effects against neuroblastoma cell lines.[7]

Nature of the Triazole Ring: Both 1,2,3-triazoles and 1,2,4-triazoles have been incorporated

into anticancer agents. The specific isomer and its substitution pattern can significantly

influence the biological activity.

Mechanism of Action: Some furan-triazole analogs have been shown to inhibit key

anticancer targets such as EGFR, BRAF, and tubulin.[4] For instance, certain derivatives

have demonstrated potent tubulin polymerization inhibitory activity.

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes can, under defined conditions, reflect the number of viable cells present.

Step-by-Step Methodology:

Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Treat the cells with various concentrations of the furan-triazole

analogs and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.
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MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time,

viable cells with active metabolism will convert the MTT into a purple formazan product.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 value by plotting the cell viability against the compound concentration.

MTT Assay for In Vitro Cytotoxicity

Seed Cancer Cells in 96-well Plate Treat with Furan-Triazole Analogs Incubate for 48-72 hours Add MTT Reagent Incubate for 2-4 hours Add Solubilizing Agent Measure Absorbance at 570 nm Calculate IC50 Values

Click to download full resolution via product page

Caption: Workflow of the MTT assay for evaluating cytotoxicity.

Antimicrobial and Antifungal Activity of Furan-
Triazole Analogs
The furan-triazole scaffold is also a prominent feature in the design of new antimicrobial and

antifungal agents.[3][8][9] The mechanism of action for many triazole-based antifungals

involves the inhibition of the cytochrome P450 enzyme 14α-demethylase, which is crucial for

ergosterol biosynthesis in fungi.[3][10]

Comparative In Vitro Antimicrobial and Antifungal Data
The following table presents the minimum inhibitory concentration (MIC) values for several

furan-triazole derivatives against various microbial and fungal strains.
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Compound ID
Microbial/Fung
al Strain

MIC (µg/mL)
Key Structural
Features

Reference

4a

Mycobacterium

tuberculosis

H37Rv

3.12

Furan-thiazole

hydrazone

derivative

[2]

4b

Mycobacterium

tuberculosis

H37Rv

3.12

Furan-thiazole

hydrazone

derivative

[2]

4c

Mycobacterium

tuberculosis

H37Rv

3.12

Furan-thiazole

hydrazone

derivative

[2]

4g
Staphylococcus

aureus

Zone of

Inhibition: 19 mm

Trifluoromethoxy

group
[2]

Escherichia coli
Zone of

Inhibition: 17 mm

5k Candida albicans 0.125

Phenylethynyl

pyrazole side

chain

[11]

Cryptococcus

neoformans
0.125

Aspergillus

fumigatus
8.0

6c Candida albicans 0.0625

Phenylethynyl

pyrazole side

chain

[11]

Cryptococcus

neoformans
0.0625

Aspergillus

fumigatus
4.0
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Key Structure-Activity Relationship Insights for
Antimicrobial/Antifungal Activity

Side Chain Modifications: The introduction of a phenylethynyl pyrazole side chain in triazole

derivatives has been shown to yield potent antifungal activity, particularly against Candida

albicans and Cryptococcus neoformans.[11]

Hybridization with Other Heterocycles: The combination of the furan-triazole core with other

heterocyclic systems, such as thiazole, can lead to compounds with good antitubercular

activity.[2]

Substitution Patterns: For antibacterial agents, the presence of specific substituents, such as

a trifluoromethoxy group, can enhance efficacy against both Gram-positive and Gram-

negative bacteria.[2] The introduction of isopropyl and isobutyl radicals in the ester structure

of some derivatives has been shown to increase activity against S. aureus.[8]

Experimental Protocol: Broth Microdilution for MIC
Determination
The broth microdilution method is a standard laboratory procedure used to determine the

minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific

microorganism.

Step-by-Step Methodology:

Prepare Inoculum: Prepare a standardized suspension of the test microorganism in a

suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

Serial Dilutions: Perform serial two-fold dilutions of the furan-triazole compounds in the broth

medium in a 96-well microtiter plate.

Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

Incubation: Incubate the plate at an appropriate temperature and duration for the specific

microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.mdpi.com/1420-3049/27/11/3370
https://pmc.ncbi.nlm.nih.gov/articles/PMC12376867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12376867/
https://zmj.zsmu.edu.ua/article/view/91735
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine MIC: The MIC is the lowest concentration of the antimicrobial agent that

completely inhibits the visible growth of the microorganism.

Caption: Key structure-activity relationship points for furan-triazole analogs. (Note: A

placeholder image URL is used in the DOT script. In a real application, this would be replaced

with an image of the core furan-triazole structure.)

Conclusion
The furan-triazole scaffold represents a highly versatile and promising platform for the

development of novel therapeutic agents. The structure-activity relationship studies highlighted

in this guide demonstrate that strategic modifications to this core structure can lead to potent

and selective compounds with anticancer, antimicrobial, and antifungal activities. Further

exploration of this chemical space, guided by the insights presented, holds significant potential

for the discovery of new and effective drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://zmj.zsmu.edu.ua/article/view/91735
https://zmj.zsmu.edu.ua/article/view/91735
https://dspace.zsmu.edu.ua/bitstream/123456789/17578/1/archiveapp-vol12-iss2-60-65-1178.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11059170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11059170/
https://www.mdpi.com/1420-3049/27/11/3370
https://www.benchchem.com/product/b1299412/docs#a-comparative-guide-to-the-structure-activity-relationship-of-furan-triazole-analogs
https://www.benchchem.com/product/b1299412/docs#a-comparative-guide-to-the-structure-activity-relationship-of-furan-triazole-analogs
https://www.benchchem.com/product/b1299412/docs#a-comparative-guide-to-the-structure-activity-relationship-of-furan-triazole-analogs
https://www.benchchem.com/product/b1299412/docs#a-comparative-guide-to-the-structure-activity-relationship-of-furan-triazole-analogs
https://www.benchchem.com/product/b1299412?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

